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Compound of Interest

Compound Name: Niobium chloride (NbCl4)

Cat. No.: B085136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Niobium (V) chloride (NbCl₅), also known as niobium pentachloride, is a highly reactive, yellow

crystalline solid that serves as a versatile precursor in various chemical syntheses, including

the formation of niobium alkoxides, organoniobium compounds, and as a Lewis acid in organic

reactions.[1][2] Its utility in catalysis, semiconductor device fabrication, and battery technology

underscores its importance in both academic and industrial research.[2] However, its

hazardous nature necessitates a thorough understanding of its properties and strict adherence

to safety protocols to mitigate risks. This guide provides a comprehensive overview of the

safety and handling precautions for niobium chloride, tailored for laboratory and research and

development environments.

Physicochemical and Toxicological Properties
A clear understanding of the fundamental properties of niobium chloride is the first step in

ensuring its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Niobium (V) Chloride
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Property Value Reference

Chemical Formula NbCl₅ [1]

Molar Mass 270.16 g/mol [3]

Appearance
Yellow monoclinic crystals,

deliquescent
[1]

Density 2.75 g/cm³ [2][4]

Melting Point 204.7 °C (400.5 °F) [2][4]

Boiling Point 254 °C (489 °F) [2][4]

Solubility in Water Decomposes [1]

Solubility
Soluble in HCl, chloroform,

CCl₄
[1]

Table 2: Toxicological Data for Niobium (V) Chloride

Parameter Value Species Reference

LD₅₀ (Oral) 1400 mg/kg Not Specified [3]

Acute Toxicity (Oral) Category 4 N/A [3][4]

Skin

Corrosion/Irritation
Category 1B N/A [3][4]

Serious Eye

Damage/Irritation
Category 1 N/A [3][4]

Specific target organ

toxicity (single

exposure)

Category 3

(Respiratory system)
N/A [3]

Hazard Identification and GHS Classification
Niobium chloride is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4][5]

Skin Corrosion (Category 1B), H314: Causes severe skin burns and eye damage.[4][5]

Serious Eye Damage (Category 1), H318: Causes serious eye damage.[5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system, H335:

May cause respiratory irritation.[4][5]

Supplemental Hazard Information:

EUH014: Reacts violently with water.[6]

Reactivity and Incompatibility
Niobium chloride is a highly reactive compound, and its incompatibility with various substances

presents a significant hazard. The following diagram illustrates these incompatibilities.
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Caption: Chemical incompatibility of Niobium (V) Chloride.

The most critical reactivity concern is its violent reaction with water, including moisture in the

air, which leads to hydrolysis and the formation of hydrochloric acid and niobium oxides.[1][7]
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This reaction is exothermic and can cause a rapid increase in temperature and pressure.

Safe Handling and Storage Procedures
Given its reactivity and toxicity, stringent handling and storage protocols are mandatory.

4.1. Engineering Controls

Ventilation: All work with niobium chloride should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[7][8] Local exhaust ventilation is crucial to

minimize inhalation of dust and fumes.[7]

Inert Atmosphere: Due to its moisture sensitivity, handling should be performed under a dry,

inert atmosphere (e.g., nitrogen or argon) in a glovebox.[4][7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[7][9]

4.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is essential to prevent contact and exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Protection Specification Reference

Eyes/Face

Safety glasses with

side-shields and a

face shield

Conforming to EN166

(EU) or NIOSH (US)

approved standards

[7][8][9]

Skin
Chemical-resistant

gloves

Nitrile or rubber

gloves
[7]

Protective clothing

A complete suit

protecting against

chemicals

[7]

Respiratory Respirator

An approved

respirator (e.g., N95

dust mask for

particulates) should

be used when dusts

are generated.

[4][9]

4.3. Storage

Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed and store under a dry inert gas.[4][7]

Store away from incompatible materials such as water, moisture, alcohols, strong bases,

amines, and strong oxidizing agents.[3][7]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical. The following workflow

outlines the necessary steps for different types of exposure.
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Emergency Response Workflow for Niobium Chloride Exposure

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air

Keep at rest in a comfortable
breathing position

Seek immediate medical attention

Immediately remove all
contaminated clothing

Rinse skin with plenty of water/shower

Seek immediate medical attention

Rinse cautiously with water
for several minutes

Remove contact lenses, if present
and easy to do. Continue rinsing.

Seek immediate medical attention

Rinse mouth with water

Do NOT induce vomiting

Seek immediate medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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